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Executive Summary
S-Ethyl dipropylthiocarbamate (EPTC) is a selective thiocarbamate herbicide used for the pre-

emergence control of annual grassy weeds and certain broadleaf weeds in various agricultural

crops.[1][2] This document provides an in-depth technical overview of the toxicological profile of

EPTC, synthesizing data on its mechanism of action, toxicokinetics, acute and chronic toxicity,

neurotoxicity, reproductive and developmental effects, genotoxicity, carcinogenicity, and

environmental fate. All quantitative data are summarized in tabular format for clarity, and key

pathways and workflows are visualized using diagrams. The primary routes of human exposure

are through the ingestion of residues in food and water, with dermal and inhalation exposure

being concerns in occupational settings.[3] While classified as moderately toxic on an acute

basis, chronic exposure has been linked to specific organ toxicities, primarily cardiomyopathy

and neurotoxicity.[4][5]

Chemical and Physical Properties
EPTC is a light yellowish liquid characterized by an aromatic odor.[3][6] It is relatively stable

and non-corrosive.[6] Key physical and chemical properties are outlined below.
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Property Value Reference

CAS Registry Number 759-94-4 [3]

Molecular Formula C9H19NOS [7]

Molecular Weight 189.3 g/mol [8]

Water Solubility 365 mg/L (at 25°C) [8]

Vapor Pressure 1.34 Pa (at 25°C) [8]

Log Kow 3.2 [8]

Boiling Point 127°C (at 13.3 kPa) [8]

Appearance
Clear, colorless to light yellow

liquid
[6][8]

Mechanism of Action
EPTC is a selective, systemic herbicide that is primarily absorbed by the roots and shoots of

germinating weeds, with subsequent translocation to the leaves and stems.[9][10] Its primary

mode of action is the inhibition of lipid biosynthesis, a critical process for cell membrane

formation and energy storage in developing plants.[11] Specifically, EPTC and its metabolic

byproducts act as inhibitors of very-long-chain fatty acid synthesis.[8][11] While some sources

classify it as an acetyl-CoA carboxylase inhibitor, its primary classification is within the

Herbicide Resistance Action Committee (HRAC) Group 15.[8] In mammals, toxicity occurs

through metabolic byproducts that can inhibit enzymes such as aldehyde dehydrogenase and

cholinesterase.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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